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Compound of Interest

Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-
iodoaniline (CAS No. 66416-72-6), a key intermediate in the pharmaceutical and agrochemical
industries. Adherence to these guidelines is critical for ensuring personnel safety and
minimizing environmental impact.

Chemical and Physical Properties

4-Bromo-2-iodoaniline is a halogenated aromatic amine.[1] Its key properties are summarized
below.

Property Value Reference
CAS Number 66416-72-6 [1][2]
Molecular Formula CeHsBrIN [1][2]
Molecular Weight 297.92 g/mol [11[3]
Appearance Gray to purple powder/crystals  [1][2]
Melting Point 69-72 °C [11[4]
Purity Typically 297% or 298% [1][5]
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Hazard Identification and Classification

4-Bromo-2-iodoaniline is classified as a hazardous substance. The primary hazards are acute
toxicity, skin and eye irritation, and environmental toxicity.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation

damage[6]

Specific Target Organ Toxicity,

Single Exposure

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation[6]

Hazardous to the Aquatic

Environment, Long-term

H411: Toxic to aquatic life with

long lasting effects[6]

Signal Word: Danger|[6]

Hazard Pictograms:

o Skull and Crossbones (GHS06): Acute Toxicity (fatal or toxic)

e Corrosion (GHS05): Skin Corrosion/Serious Eye Damage

e Environment (GHS09): Hazardous to the Aquatic Environment

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with 4-Bromo-2-

iodoaniline.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is generally
required:

o Eye/Face Protection: Chemical safety goggles or a face shield.[7]
o Skin Protection:
o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[7]
o Body Protection: Wear suitable protective clothing, such as a lab coat.[7]

o Respiratory Protection: In case of insufficient ventilation or potential for dust formation, wear
a P2 (EN 143) respirator cartridge or a NIOSH-approved respirator.[8]

Handling Procedures

e Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][6]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[6][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Storage Conditions

» Store in a tightly closed container.[4][7]

Keep in a dry, cool, and well-ventilated place.[4]

Store locked up.[4][6]

Protect from light.[4]

Store under an inert atmosphere.[4]
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Emergency Procedures

First Aid Measures

Immediate medical attention is required in case of significant exposure.[4]

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Call a physician or

poison control center.

[4]16]

Skin Contact

Immediately wash off with
soap and plenty of water for at
least 15 minutes. Remove
contaminated clothing and
wash it before reuse. Seek

medical attention.

[417]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes.

Immediately call a physician.

[4]16]

Ingestion

Do NOT induce vomiting.
Rinse mouth. Immediately call
a POISON CENTER or

doctor/physician.

[4]16]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]
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» Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), hydrogen
bromide, and hydrogen iodide.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[7] Ensure adequate ventilation.[4]
Avoid dust formation.[4] Wear appropriate PPE as described in Section 3.1.

e Environmental Precautions: Do not let the product enter drains or surface water.[4]

e Methods for Cleaning Up:

o

Sweep up and shovel into suitable containers for disposal.[4]

[¢]

Avoid generating dust.[4]

[¢]

For spills, soak up with inert solids such as clay or diatomaceous earth.[7]

[e]

Dispose of contents/container to an approved waste disposal plant.[4]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[9] It is, however,
sensitive to light and air.[10][11]

» Conditions to Avoid: Exposure to light, excess heat, and dust formation.[4][9]

e Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid
chlorides.[4][9]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, hydrogen bromide, and hydrogen iodide.[4]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15126~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:25:00~~4-Bromoaniline~~
https://www.fishersci.com/store/msds?partNumber=AC146280250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecological Information

» Toxicological Information:

[¢]

Toxic if swallowed.[6]

[¢]

Causes skin irritation and serious eye damage.[6]

o

May cause respiratory irritation.[6]

o

The toxicological properties have not been fully investigated.[4]
o Ecological Information:

o Toxic to aquatic life with long-lasting effects.[4][6]

o Avoid release to the environment.[6][7]

Disposal Considerations

Disposal of 4-Bromo-2-iodoaniline and its containers must be in accordance with local,
regional, national, and international regulations.[7] The material should be disposed of by
removal to a licensed chemical destruction plant.[12] Chemical waste generators must
determine whether a discarded chemical is classified as a hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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